Cas no 1256810-97-5 (2-Bromo-6-fluoro-3-methoxypyridine)

• Product Name: 2-Bromo-6-fluoro-3-methoxypyridine
• CAS No: 1256810-97-5
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• MDL: MFCD18257624
• CID: 4675161
• PubChem ID: 90414471
• Update Time: 2025-07-23

2-Bromo-6-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-3-methoxypyridine
• FCH1365717
• AX8251042
• F90178
• DB-098574
• CS-0194224
• Pyridine, 2-bromo-6-fluoro-3-methoxy-
• EN300-2197945
• 1256810-97-5
• SCHEMBL16043514
• MFCD18257624
• SY312416
• AKOS027322043
• 2-Bromo-6-fluoro-3-methoxy-pyridine

• MDL： MFCD18257624
• Inchi： 1S/C6H5BrFNO/c1-10-4-2-3-5(8)9-6(4)7/h2-3H,1H3
• InChI Key： TWDDYAKHWPIDHW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)F)OC

Computed Properties

• Exact Mass: 204.95385g/mol
• Monoisotopic Mass: 204.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-6-fluoro-3-methoxypyridine

Recent Advances in the Application of 2-Bromo-6-fluoro-3-methoxypyridine (CAS: 1256810-97-5) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-fluoro-3-methoxypyridine (CAS: 1256810-97-5) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceuticals. Recent studies highlight its utility in constructing complex heterocyclic frameworks, particularly in the development of kinase inhibitors and antimicrobial agents. This compound's unique halogen and methoxy substitution pattern enables selective functionalization, making it a versatile building block for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 2-Bromo-6-fluoro-3-methoxypyridine as a key precursor to develop compounds with improved selectivity and pharmacokinetic properties. The study reported IC50 values in the low nanomolar range against BTK, with minimal off-target effects.

In antimicrobial research, a recent Nature Communications paper described the use of this compound in developing next-generation fluoroquinolone analogs. The bromo and fluoro substituents allowed for strategic modifications that enhanced bacterial membrane penetration while reducing resistance development. These derivatives showed potent activity against multi-drug resistant Staphylococcus aureus strains.

Ongoing research at several pharmaceutical companies is exploring the compound's potential in radiopharmaceutical development. The fluorine-18 labeled derivative of 2-Bromo-6-fluoro-3-methoxypyridine is being investigated as a PET tracer for neurodegenerative diseases, with preliminary studies showing excellent blood-brain barrier penetration and target specificity.

From a synthetic chemistry perspective, recent advances in transition-metal catalyzed cross-coupling reactions have significantly expanded the utility of this compound. A 2024 ACS Catalysis report detailed a novel palladium-catalyzed amination protocol that enables efficient conversion of the bromo substituent while preserving the sensitive fluoro and methoxy groups.

As research continues, 2-Bromo-6-fluoro-3-methoxypyridine remains a molecule of significant interest in medicinal chemistry. Its balanced reactivity profile and the growing understanding of its structure-activity relationships position it as a valuable tool for addressing current challenges in drug development, particularly in the areas of targeted therapies and antibiotic resistance.